Cas no 521064-67-5 (1,3-Benzenediamine, 4-chloro-N3-methyl-)

1,3-Benzenediamine, 4-chloro-N3-methyl- structure
521064-67-5 structure
Product Name:1,3-Benzenediamine, 4-chloro-N3-methyl-
CAS No:521064-67-5
MF:C7H9ClN2
MW:156.612760305405
CID:4018772
PubChem ID:59086651
Update Time:2025-04-22

1,3-Benzenediamine, 4-chloro-N3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine, 4-chloro-N3-methyl-
    • 4-Chloro-N*3*-methyl-benzene-1,3-diamine
    • 6-Chloro-1-N-methylbenzene-1,3-diamine
    • 4-chloro-3-(methylamino)aniline
    • 4-chloro-3-N-methylbenzene-1,3-diamine
    • 6-chloro-N1-methylbenzene-1,3-diamine
    • SCHEMBL3790150
    • G11858
    • 521064-67-5
    • Inchi: 1S/C7H9ClN2/c1-10-7-4-5(9)2-3-6(7)8/h2-4,10H,9H2,1H3
    • InChI Key: DCIIMTQIUGFAGZ-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(Cl)C(NC)=C1

Computed Properties

  • Exact Mass: 156.0454260Da
  • Monoisotopic Mass: 156.0454260Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.1Ų

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